5-Allyloxy-3-formyl-indole-1-carboxylic acid amide

• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol
• IUPAC Name: 3-formyl-5-prop-2-enoxyindole-1-carboxamide
• InChI: InChI=1S/C13H12N2O3/c1-2-5-18-10-3-4-12-11(6-10)9(8-16)7-15(12)13(14)17/h2-4,6-8H,1,5H2,(H2,14,17)
• InChI Key: KZTHCUBTCZBFSN-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC2=C(C=C1)N(C=C2C=O)C(=O)N

Description

5-Allyloxy-3-formyl-indole-1-carboxylic acid amide is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (60% in mineral oil, 352 mg, 8.79 mmol) in THF (12 mL) under nitrogen atmosphere at 5° C. was added a solution of 5-allyloxy-1H-indole-3-carbaldehyde (1.18 g, 5.86 mmol) in THF (28 mL) and the resulting mixture was stirred at 5° C. for 30 min before slow addition of chlorosulfonyl isocyanate (11.02 mL, 11.7 mmol) while maintaining the temperature between 5° C. and 10° C. The solution was further stirred at RT for 4 h, acetic acid (11 mL) was added and the solution was stirred at RT for 1 h. Ice cubes and water (100 mL) were added and the mixture was stirred at RT for 30 min. The solution was extracted twice with EtOAc and the combined organic extracts were dried over Na2SO4, filtered and concentrated. The crude residue was purified by flash column chromatography on silica gel (100% c-hexane to 100% EtOAc) to give the title compound. TLC, Rf (c-hexane/EtOAc 1:2)=0.36; MS (LC/MS): 245.1 [M+H]+, 267.0 [M+Na]+, 200.1 [M−CONH2]−; tR (HPLC conditions a): 2.95 min.